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Compound of Interest

2-Propanol, 1,1'-
Compound Name:
(hydroxyimino)bis-

cat. No.: B1609678

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 2-Propanol, 1,1'-
(hydroxyimino)bis-. Given that the chemical, physical, and toxicological properties of this
compound have not been thoroughly investigated, it is imperative to handle it with caution,
assuming it to be hazardous.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical to ensure safety when
handling 2-Propanol, 1,1'-(hydroxyimino)bis-. The following table summarizes the
recommended PPE for various laboratory operations.
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Operation

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

ANSI Z87.1-

Nitrile or

Not generally

) ) compliant safety neoprene gloves.  Standard required if
Routine Handling o )
o glasses with side  [1] Double laboratory coat. handled in a
& Weighing : - o :
shields or safety gloving is [1] certified chemical
goggles.[1] recommended. fume hood.
] o Work should be
Chemical safety Nitrile or ) )
Chemical- conducted in a
goggles. A face neoprene gloves. ) )
_ _ resistant lab coat  chemical fume
Solutions & shield should be [1] Ensure gloves )
] ] ) or apron over a hood to avoid
Transfers worn if thereisa  are compatible ) )
o ) standard lab inhalation of
significant splash  with any solvents
coat. vapors or
hazard.[1] used.
aerosols.
An air-purifying
respirator with
organic vapor
Chemical safety Heavy-duty nitrile  Chemical- cartridges may
Spill Cleanup goggles and a or neoprene resistant suit or be necessary
face shield.[1] gloves. apron. depending on the
spill size and
ventilation.[2][3]
[41[5]
All operations
) Chemical safety Insulated, ) should be
Heating or ) Flame-resistant o
) goggles and a chemical- performed within
Reactions lab coat.[1]

face shield.[1]

resistant gloves.

a chemical fume
hood.

Experimental Workflow and Safety Procedures

The following diagram outlines the standard workflow for handling 2-Propanol, 1,1'-

(hydroxyimino)bis- in a laboratory setting, incorporating essential safety checkpoints.
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Standard Laboratory Workflow for Handling 2-Propanol, 1,1'-(hydroxyimino)bis-

Operational Plans
Handling and Storage
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e Engineering Controls: Always handle 2-Propanol, 1,1'-(hydroxyimino)bis- in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.[6]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where this chemical is handled. Wash hands thoroughly after handling.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials. Ensure the storage container is properly labeled.[1]

Spill Response

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate the affected area and alert nearby personnel.
» Ventilate: Ensure the area is well-ventilated, if it can be done safely.

o Contain: For small spills, contain the material with an inert absorbent material such as
vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

o Personal Protection: Wear the appropriate PPE as outlined in the table above for spill
cleanup.

o Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

» Reporting: Report the spill to the appropriate environmental health and safety (EHS)
department.

Disposal Plan

As the toxicological properties of this compound are not fully known, all waste generated must
be treated as hazardous.
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e Waste Collection: Collect all waste containing 2-Propanol, 1,1'-(hydroxyimino)bis-,
including contaminated consumables (e.g., gloves, absorbent pads), in a designated,
properly labeled, and sealed hazardous waste container.[7]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "2-Propanol, 1,1'-(hydroxyimino)bis-".[7][8]

e Segregation: Do not mix this waste with other waste streams unless explicitly instructed to
do so by your institution's EHS department.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department in accordance with local, state, and federal regulations.[7][9] Disposing of
unknown chemicals can be costly and requires proper identification, so accurate labeling is
crucial.[7][9][10]

Emergency Procedures
Eye Contact

o Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[11][12]

e Remove contact lenses if present and easy to do.[12]

o Seek immediate medical attention from an eye specialist.[12]

Skin Contact

e Immediately remove contaminated clothing.[11]
o Wash the affected skin area with soap and plenty of water for at least 15 minutes.[11]

» Seek medical attention if irritation persists.

Inhalation

¢ Move the individual to fresh air.

e If breathing is difficult, provide oxygen.
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e Seek immediate medical attention.

Ingestion

e Do NOT induce vomiting.
« If the person is conscious, rinse their mouth with water.

o Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1609678#personal-protective-equipment-for-
handling-2-propanol-1-1-hydroxyimino-bis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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